molecular formula C16H15F2N3O3S B2680493 2,3-Difluoro-N-(3-pyrrolidin-1-ylsulfonylphenyl)pyridine-4-carboxamide CAS No. 2411295-66-2

2,3-Difluoro-N-(3-pyrrolidin-1-ylsulfonylphenyl)pyridine-4-carboxamide

Cat. No. B2680493
CAS RN: 2411295-66-2
M. Wt: 367.37
InChI Key: CQRXCLUSNANONR-UHFFFAOYSA-N
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Description

“2,3-Difluoro-N-(3-pyrrolidin-1-ylsulfonylphenyl)pyridine-4-carboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .


Synthesis Analysis

The synthesis of such compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors, or the functionalization of preformed pyrrolidine rings . The exact synthesis process for this specific compound is not available in the sources I found.


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, two fluorine atoms, a phenyl group, a pyridine ring, and a carboxamide group. The exact structure would depend on the spatial orientation of these groups and any stereochemistry involved .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the nitrogen atom or the carbon atoms in the ring .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the fluorine atoms, the pyrrolidine ring, and the other functional groups would all influence its properties .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrrolidine derivatives are used in medicinal chemistry due to their biological activity .

Future Directions

Future research could involve further exploration of the biological activity of this compound and its potential uses in medicinal chemistry .

properties

IUPAC Name

2,3-difluoro-N-(3-pyrrolidin-1-ylsulfonylphenyl)pyridine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15F2N3O3S/c17-14-13(6-7-19-15(14)18)16(22)20-11-4-3-5-12(10-11)25(23,24)21-8-1-2-9-21/h3-7,10H,1-2,8-9H2,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CQRXCLUSNANONR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)NC(=O)C3=C(C(=NC=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15F2N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-Difluoro-N-(3-pyrrolidin-1-ylsulfonylphenyl)pyridine-4-carboxamide

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